Cas no 327036-87-3 (6H-Purin-6-one,3,9-dihydro-3-propyl-)

• Product Name: 6H-Purin-6-one,3,9-dihydro-3-propyl-
• CAS No: 327036-87-3
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 301599
• PubChem ID: 10154299
• Update Time: 2025-04-19

6H-Purin-6-one,3,9-dihydro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,3,9-dihydro-3-propyl-
• 3-Propylhypoxanthine
• 6H-Purin-6-one,3,7-dihydro-3-propyl- (9CI)
• SCHEMBL6676183
• SCHEMBL6676177
• 3-Propyl-3H-purin-6(7H)-one
• 327036-87-3
• 3-propyl-6,7-dihydro-3H-purin-6-one

• Inchi： 1S/C8H10N4O/c1-2-3-12-5-11-8(13)6-7(12)10-4-9-6/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： YKMBCEBZMJXKSY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)N(C=N1)CCC

Computed Properties

• Exact Mass: 178.0856
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.35